molecular formula C16H24N2O2 B5419843 ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate

ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate

Cat. No. B5419843
M. Wt: 276.37 g/mol
InChI Key: VHKMTBFYPCUORM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of a compound is determined by its chemical formula and the arrangement of its atoms. Unfortunately, the specific molecular structure of ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate is not available in the sources retrieved .


Chemical Reactions Analysis

The chemical reactions involving a compound depend on its structure and the conditions under which it is subjected. The specific chemical reactions involving this compound are not available in the sources retrieved .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, and solubility. Unfortunately, the specific physical and chemical properties of this compound are not available in the sources retrieved .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules to exert its effects. The specific mechanism of action for ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate is not available in the sources retrieved .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. The specific safety and hazards information for ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate is not available in the sources retrieved .

Future Directions

The future directions for a compound refer to potential applications or areas of research. Unfortunately, the specific future directions for ethyl [4-(4-methylbenzyl)-1-piperazinyl]acetate are not available in the sources retrieved .

properties

IUPAC Name

ethyl 2-[4-[(4-methylphenyl)methyl]piperazin-1-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N2O2/c1-3-20-16(19)13-18-10-8-17(9-11-18)12-15-6-4-14(2)5-7-15/h4-7H,3,8-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHKMTBFYPCUORM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN1CCN(CC1)CC2=CC=C(C=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.